5-CHLORO-2-(METHYLSULFINOIMIDOYL)-3-(TRIFLUOROMETHYL)PYRIDINE 2,4,6-TRIMETHYLBENZENESULFONATE
5-CHLORO-2-(METHYLSULFINOIMIDOYL)-3-(TRIFLUOROMETHYL)PYRIDINE 2,4,6-TRIMETHYLBENZENESULFONATE
Brand Name:
Vulcanchem
CAS No.:
175203-07-3
VCID:
VC0067941
InChI:
InChI=1S/C9H12O3S.C7H6ClF3N2S/c1-6-4-7(2)9(8(3)5-6)13(10,11)12;1-14(12)6-5(7(9,10)11)2-4(8)3-13-6/h4-5H,1-3H3,(H,10,11,12);2-3,12H,1H3
SMILES:
CC1=CC(=C(C(=C1)C)S(=O)(=O)O)C.CS(=N)C1=C(C=C(C=N1)Cl)C(F)(F)F
Molecular Formula:
C16H18ClF3N2O3S2
Molecular Weight:
442.9 g/mol
5-CHLORO-2-(METHYLSULFINOIMIDOYL)-3-(TRIFLUOROMETHYL)PYRIDINE 2,4,6-TRIMETHYLBENZENESULFONATE
CAS No.: 175203-07-3
Main Products
VCID: VC0067941
Molecular Formula: C16H18ClF3N2O3S2
Molecular Weight: 442.9 g/mol
| CAS No. | 175203-07-3 |
|---|---|
| Product Name | 5-CHLORO-2-(METHYLSULFINOIMIDOYL)-3-(TRIFLUOROMETHYL)PYRIDINE 2,4,6-TRIMETHYLBENZENESULFONATE |
| Molecular Formula | C16H18ClF3N2O3S2 |
| Molecular Weight | 442.9 g/mol |
| IUPAC Name | [5-chloro-3-(trifluoromethyl)pyridin-2-yl]-imino-methyl-λ4-sulfane;2,4,6-trimethylbenzenesulfonic acid |
| Standard InChI | InChI=1S/C9H12O3S.C7H6ClF3N2S/c1-6-4-7(2)9(8(3)5-6)13(10,11)12;1-14(12)6-5(7(9,10)11)2-4(8)3-13-6/h4-5H,1-3H3,(H,10,11,12);2-3,12H,1H3 |
| Standard InChIKey | JLXKQLRHVQMYGD-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C(=C1)C)S(=O)(=O)O)C.CS(=N)C1=C(C=C(C=N1)Cl)C(F)(F)F |
| Canonical SMILES | CC1=CC(=C(C(=C1)C)S(=O)(=O)[O-])C.CS(=[NH2+])C1=C(C=C(C=N1)Cl)C(F)(F)F |
| PubChem Compound | 2780637 |
| Last Modified | Nov 11 2021 |
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